Cas no 203640-38-4 (Benzenebutanal,4-ethoxy-a-methyl-)

• Product Name: Benzenebutanal,4-ethoxy-a-methyl-
• CAS No: 203640-38-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 241251
• PubChem ID: 45094069
• Update Time: 2025-04-19

Benzenebutanal,4-ethoxy-a-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenebutanal,4-ethoxy-a-methyl-
• Benzenebutanal, 4-ethoxy-alpha-methyl- (9CI)
• 4-(4-ethoxyphenyl)-2-methylbutanal
• DTXSID60667239
• 203640-38-4

• Inchi： 1S/C13H18O2/c1-3-15-13-8-6-12(7-9-13)5-4-11(2)10-14/h6-11H,3-5H2,1-2H3
• InChI Key： SANFDYKKEKXTTR-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)CCC(C=O)C

Computed Properties

• Exact Mass: 206.131
• Monoisotopic Mass: 206.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.9